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Compound of Interest

Compound Name: Nitrosodifluoroamine

Cat. No.: B15485160 Get Quote

Nitrosodifluoroamine: A Comparative Analysis
of a High-Energy Moiety
For the attention of researchers, scientists, and professionals in drug development, this guide

provides a comparative overview of Nitrosodifluoroamine (F₂N₂O), a molecule of interest in

the field of energetic materials. Due to its inherent instability, comprehensive performance data

in specific applications is limited. This document synthesizes available theoretical and

experimental findings to offer insights into its characteristics and potential, in comparison to

related compounds.

Nitrosodifluoroamine is a highly reactive and unstable inorganic compound.[1] Its potential as

a high-energy material stems from the presence of a weak N-N bond and the high

electronegativity of fluorine and oxygen atoms. However, its low decomposition temperature

has largely precluded its practical application.

Chemical Properties and Synthesis
Nitrosodifluoroamine is synthesized via the UV irradiation of a mixture of nitrous oxide (N₂O)

and fluorine (F₂) at cryogenic temperatures (-196 °C).[2] Above -140 °C, it readily decomposes

into dinitrogen tetrafluoride (N₂F₄) and nitrogen monoxide (NO).[2]
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The synthesis of Nitrosodifluoroamine is conducted under highly controlled laboratory

conditions:

Reactants: Gaseous nitrous oxide (N₂O) and fluorine (F₂) are used as precursors.

Apparatus: The reaction is typically carried out in a photolytic reactor equipped with a UV

lamp and capable of maintaining cryogenic temperatures.

Procedure:

The reactor is cooled to -196 °C using liquid nitrogen.

A mixture of N₂O and F₂ is introduced into the reactor.

The mixture is irradiated with UV light, initiating the formation of Nitrosodifluoroamine.

The product is maintained at or below -140 °C to prevent decomposition.

Comparative Analysis
Direct performance data for Nitrosodifluoroamine in a specific application is not available in

the reviewed literature. However, a qualitative comparison can be made with its decomposition

product, Dinitrogen Tetrafluoride, which has been considered as an oxidizing agent in rocket

fuel.[2]

Property
Nitrosodifluoroamine
(F₂N₂O)

Dinitrogen Tetrafluoride
(N₂F₄)

Formula F₂N₂O N₂F₄

Stability Decomposes above -140 °C[2]
More stable, but still highly

reactive[2]

Synthesis
UV irradiation of N₂O and F₂ at

-196 °C[2]

A decomposition product of

F₂N₂O[2]

Potential Application Theoretical energetic material
Oxidizing agent in rocket

fuel[2]
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Visualizing the Chemistry of Nitrosodifluoroamine
The synthesis and decomposition of Nitrosodifluoroamine can be represented as a chemical

workflow.
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Synthesis and Decomposition of Nitrosodifluoroamine.

Conclusion
Nitrosodifluoroamine remains a compound of primarily academic interest. Its extreme

instability presents significant challenges for practical application. The available data suggests

that while it possesses the chemical characteristics of a high-energy material, its utility is

severely limited by its low decomposition temperature. Further research into stabilization

methods or its use as a transient intermediate in chemical synthesis could unveil new avenues

for this intriguing molecule. Researchers interested in this area should focus on advanced

stabilization techniques or in-situ applications where its high reactivity can be harnessed

immediately upon formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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